Cas no 1044210-57-2 (3-Bromo-5-cyclopropylpyridine)

• Product Name: 3-Bromo-5-cyclopropylpyridine
• CAS No: 1044210-57-2
• MF: C₈H₈BrN
• MW: 198.059821128845
• MDL: MFCD11870213
• CID: 841966
• PubChem ID: 57466605
• Update Time: 2025-10-30

3-Bromo-5-cyclopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyclopropylpyridine
• 3-Bromo-5-cyclopropyl-pyridine
• RW3596
• PubChem22078
• Pyridine, 3-bromo-5-cyclopropyl-
• MB10375
• FCH1165243
• RL00210
• CM10133
• BC004734
• AB0036386
• AX8163524
• ST24041907
• Y3583
• AMY39758
• J-512008
• DTXSID30726721
• F15531
• CS-0042831
• EN300-372706
• DS-13031
• 1044210-57-2
• AKOS015942786
• MFCD11870213
• SCHEMBL1426303
• FT-0762254
• DB-059140

• MDL： MFCD11870213
• Inchi： 1S/C8H8BrN/c9-8-3-7(4-10-5-8)6-1-2-6/h3-6H,1-2H2
• InChI Key： SZQYSKHKTIIDKN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 196.98400
• Monoisotopic Mass: 196.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.5

Experimental Properties

• Density: 1.561±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 239.8±28.0 ºC (760 Torr),
• Flash Point: 98.8±24.0 ºC,
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.72150

Additional information on 3-Bromo-5-cyclopropylpyridine

Comprehensive Overview of 3-Bromo-5-cyclopropylpyridine (CAS No. 1044210-57-2)

3-Bromo-5-cyclopropylpyridine (CAS No. 1044210-57-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative, featuring a cyclopropyl substituent, is valued for its unique structural properties and versatility in organic synthesis. Researchers and industry professionals frequently search for terms like "3-Bromo-5-cyclopropylpyridine synthesis", "CAS 1044210-57-2 applications", and "cyclopropylpyridine derivatives", reflecting its relevance in modern chemistry.

The compound’s molecular structure combines a pyridine ring with a bromine atom at the 3-position and a cyclopropyl group at the 5-position, making it a valuable intermediate in the development of bioactive molecules. Its applications span drug discovery, where it serves as a building block for kinase inhibitors and other therapeutic agents. Recent trends in AI-driven drug design and green chemistry have further highlighted the demand for efficient synthetic routes to such compounds, as evidenced by searches for "sustainable synthesis of bromopyridines" and "computational modeling of cyclopropylpyridines".

From a synthetic perspective, 3-Bromo-5-cyclopropylpyridine is often prepared via cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in constructing complex aromatic systems. The compound’s bromine moiety offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the growing interest in highly functionalized pyridines, a topic frequently explored in academic and industrial forums.

In agrochemical research, 3-Bromo-5-cyclopropylpyridine has been investigated as a precursor for novel pesticides and herbicides. Its cyclopropyl group enhances metabolic stability, a property critical for prolonged field efficacy. Searches like "agrochemical applications of brominated pyridines" and "cyclopropyl effects on pesticide activity" underscore its importance in this sector. Additionally, the compound’s role in material science, particularly in the design of organic semiconductors, has sparked interest in queries such as "pyridine-based electronic materials".

Quality and purity are paramount for CAS 1044210-57-2, as impurities can significantly impact downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications. This emphasis on quality control resonates with broader industry trends, as seen in searches for "analytical methods for heterocyclic compounds" and "certification of pyridine derivatives".

In summary, 3-Bromo-5-cyclopropylpyridine (CAS No. 1044210-57-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and synthetic utility make it a subject of ongoing research, driven by advancements in catalysis, sustainable chemistry, and computational design. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative solutions across multiple disciplines.